Cas no 474123-45-0 (152139-44-1)

• Product Name: 152139-44-1
• CAS No: 474123-45-0
• MF: C₄₉H₉₇NO₁₀
• MW: 860.295197248459
• CID: 6766195
• Update Time: 2024-03-03

152139-44-1 Chemical and Physical Properties

Names and Identifiers

• Luidiacerebroside B
• (+)-Luidiacerebroside B
• 152139-44-1

• Inchi： 1S/C49H97NO10/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23-27-30-33-36-42(53)48(58)50-40(38-59-49-47(57)46(56)45(55)43(37-51)60-49)44(54)41(52)35-32-29-26-24-21-22-25-28-31-34-39(3)5-2/h39-47,49,51-57H,4-38H2,1-3H3,(H,50,58)/t39?,40-,41+,42+,43+,44-,45+,46-,47+,49+/m0/s1
• InChI Key： CWDKQZNZOJUUBP-CGRFAUOPSA-N
• SMILES： [C@@H]([C@@H]([C@@H](CCCCCCCCCCCC(C)CC)O)O)(CO[C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)NC(=O)[C@@H](CCCCCCCCCCCCCCCCCCCCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 60
• XLogP3: 15.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids